Cas no 937268-91-2 (3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide)

• Product Name: 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide
• CAS No: 937268-91-2
• MF: C₁₁H₁₃BrMgO₃
• MW: 297.428123235703
• MDL: MFCD03840902
• CID: 5039475
• Update Time: 2026-02-28

3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-DIOXAN-2-YL)-4-METHOXYPHENYLMAGNESIUM BROMIDE
• 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide

• MDL： MFCD03840902
• Inchi： 1S/C11H13O3.BrH.Mg/c1-12-10-6-3-2-5-9(10)11-13-7-4-8-14-11;;/h3,5-6,11H,4,7-8H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： VEADFAVHRFNXPQ-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O1CCCOC1C1C=[C-]C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Topological Polar Surface Area: 27.7

Additional information on 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide

Comprehensive Guide to 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide (CAS No. 937268-91-2)

3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide (CAS No. 937268-91-2) is a highly specialized Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of organomagnesium compounds, which are pivotal in forming carbon-carbon bonds, a cornerstone in modern synthetic chemistry. With its unique structural features, including the 1,3-dioxane protecting group and the methoxyphenyl moiety, this reagent offers exceptional versatility in complex molecular constructions.

In recent years, the demand for 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its role in synthesizing biologically active molecules, such as heterocyclic compounds and chiral intermediates. The compound's ability to act as a nucleophile in cross-coupling reactions makes it invaluable for constructing aromatic frameworks, which are prevalent in many FDA-approved drugs.

The CAS No. 937268-91-2 is often searched alongside terms like "Grignard reagent synthesis," "organomagnesium applications," and "methoxyphenyl derivatives." These keywords reflect the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional methods. The compound's compatibility with microwave-assisted reactions and flow chemistry further enhances its appeal in high-throughput laboratories.

One of the most compelling aspects of 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide is its stability under controlled conditions. Unlike some highly reactive Grignard reagents, this compound can be stored for extended periods when handled properly, making it a reliable choice for industrial-scale production. Its moisture-sensitive nature, however, necessitates the use of anhydrous solvents and inert atmospheres, which are common practices in advanced synthetic labs.

From an SEO perspective, queries such as "how to handle 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide" and "safety precautions for Grignard reagents" are trending, highlighting the need for accessible technical guidance. The compound's synthetic utility is also frequently discussed in forums dedicated to medicinal chemistry and catalysis, underscoring its interdisciplinary relevance.

In conclusion, 3-(1,3-Dioxan-2-YL)-4-methoxyphenylmagnesium bromide (CAS No. 937268-91-2) stands out as a critical tool for chemists exploring novel reaction pathways and functional group transformations. Its integration into cutting-edge research areas like photoredox catalysis and metal-organic frameworks (MOFs) ensures its continued prominence in the scientific community. As the field evolves, this compound will likely remain at the forefront of innovative synthetic strategies.